Cas no 101001-67-6 (1H-Pyrrole-2-carbothioamide,1-(2-methylpropyl)-)

• Product Name: 1H-Pyrrole-2-carbothioamide,1-(2-methylpropyl)-
• CAS No: 101001-67-6
• MF: C₉H₁₄N₂S
• MW: 182.285860538483
• CID: 153137
• PubChem ID: 3063500
• Update Time: 2025-04-19

1H-Pyrrole-2-carbothioamide,1-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carbothioamide,1-(2-methylpropyl)-
• 1-(2-methylpropyl)pyrrole-2-carbothioamide
• 1H-Pyrrole-2-carbothioamide, 1-(2-methylpropyl)-
• 1-(2-Methylpropyl)-1H-pyrrole-2-carbothioamide
• DTXSID50143653
• 101001-67-6
• SCHEMBL10503892
• 1-Isobutylpyrrole-2-carbothioamide

• Inchi： 1S/C9H14N2S/c1-7(2)6-11-5-3-4-8(11)9(10)12/h3-5,7H,6H2,1-2H3,(H2,10,12)
• InChI Key： CBIFRIQYHOQDDG-UHFFFAOYSA-N
• SMILES： S=C(C1=CC=CN1CC(C)C)N

Computed Properties

• Exact Mass: 182.08792
• Monoisotopic Mass: 182.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63Ų

Experimental Properties

• Density: 1.11
• Boiling Point: 300.6°Cat760mmHg
• Flash Point: 135.6°C
• Refractive Index: 1.579
• PSA: 30.95
• LogP: 2.47860